Cas no 374914-33-7 (2,3-dichloro-5,7-dimethylquinoxaline)

• Product Name: 2,3-dichloro-5,7-dimethylquinoxaline
• CAS No: 374914-33-7
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• CID: 6788725
• Update Time: 2025-11-01

2,3-dichloro-5,7-dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5,7-dimethylquinoxaline
• Quinoxaline, 2,3-dichloro-5,7-dimethyl-

• Inchi： 1S/C10H8Cl2N2/c1-5-3-6(2)8-7(4-5)13-9(11)10(12)14-8/h3-4H,1-2H3
• InChI Key： DQNBAYBMUDTGRJ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=C(C)C=2)N=C(Cl)C=1Cl

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±37.0 °C(Predicted)
• pka: -4.11±0.48(Predicted)

Additional information on 2,3-dichloro-5,7-dimethylquinoxaline

Comprehensive Overview of 2,3-Dichloro-5,7-dimethylquinoxaline (CAS No. 374914-33-7): Properties, Applications, and Industry Insights

2,3-Dichloro-5,7-dimethylquinoxaline (CAS No. 374914-33-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of quinoxaline, this compound features two chlorine atoms and two methyl groups strategically positioned on its aromatic ring system, enhancing its reactivity and functional versatility. Researchers and industry professionals frequently search for terms like "quinoxaline derivatives synthesis", "chlorinated heterocycles applications", and "CAS 374914-33-7 suppliers", reflecting its growing relevance in synthetic chemistry.

The molecular structure of 2,3-dichloro-5,7-dimethylquinoxaline contributes to its utility as a building block for more complex molecules. Recent studies highlight its role in developing antimicrobial agents and organic electronic materials, aligning with trends in sustainable chemistry and green synthesis. Searches for "eco-friendly quinoxaline synthesis" and "heterocyclic compounds in drug discovery" underscore the intersection of this compound with contemporary scientific priorities. Its stability under moderate conditions makes it suitable for scalable industrial processes, a feature often queried as "thermal stability of dichloroquinoxalines" in technical forums.

Analytical characterization of CAS 374914-33-7 typically involves advanced techniques such as NMR spectroscopy and HPLC purity analysis, topics frequently explored in academic literature. The compound's solubility profile (often searched as "solubility of dimethylquinoxalines in organic solvents") is crucial for formulation scientists working on crop protection products or pharmaceutical intermediates. Recent patent filings reveal innovative applications in OLED materials, responding to market demands for energy-efficient technologies—a connection evident in search trends like "quinoxaline-based emissive materials".

Quality control protocols for 2,3-dichloro-5,7-dimethylquinoxaline emphasize the importance of low heavy metal content and high chemical purity, addressing regulatory requirements in multiple industries. Discussions around "GMP-grade quinoxaline derivatives" and "analytical method validation for chlorinated compounds" reflect these concerns. The compound's structure-activity relationship (a hot topic in medicinal chemistry optimization searches) makes it valuable for designing enzyme inhibitors, particularly in oncology and infectious disease research.

From an industrial perspective, CAS 374914-33-7 represents a growing segment of fine chemicals where customized molecular architectures drive innovation. Supply chain inquiries for "bulk quinoxaline derivatives" and "specialty chemical manufacturers" indicate robust market demand. Environmental considerations have led to research into catalytic chlorination methods (searched as "atom-efficient halogenation processes"), positioning this compound as a test case for sustainable manufacturing principles in heterocyclic chemistry.

Emerging applications in material science, particularly for corrosion inhibitors and photovoltaic materials, demonstrate the compound's interdisciplinary potential. Academic searches for "quinoxaline-metal complexes" and "organic semiconductor precursors" correlate with these developments. The compound's crystallographic data (often queried as "X-ray diffraction of dichlorodimethylquinoxaline") provides critical insights for computational chemists working on molecular modeling projects.

As regulatory landscapes evolve, documentation for 2,3-dichloro-5,7-dimethylquinoxaline increasingly requires detailed safety data sheets (SDS) and lifecycle assessment reports—topics reflected in professional searches like "REACH compliance for chlorinated heterocycles". The compound's stability under storage conditions remains a key consideration for logistics professionals, evident in technical queries about "long-term storage of quinoxaline derivatives".

The future trajectory of CAS 374914-33-7 research appears closely tied to green chemistry metrics and process intensification, with search volumes rising for terms like "continuous flow synthesis of quinoxalines". Its role in high-value chemical production ensures ongoing interest from both academic and industrial sectors, making it a compound of enduring significance in advanced synthetic chemistry.